3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one

• IUPAC Name: 3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]chromen-2-one
• InChI: InChI=1S/C18H12N2O3/c1-11-6-2-4-8-13(11)16-19-17(23-20-16)14-10-12-7-3-5-9-15(12)22-18(14)21/h2-10H,1H3
• InChI Key: CLSBBDXAAFCPSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C18H12N2O3
• Molecular Weight: 304.3 g/mol

Description

1,3,4-Oxadiazoles are heterocyclic compounds containing one oxygen and two nitrogen atoms in a five-membered ring. They possess a wide variety of biological activities, particularly for cancer treatment. Structural modifications are important in the development of novel 1,3,4-oxadiazole-based drugs to ensure high cytotoxicity towards malignant cells.

Synthesis Analysis

The synthesis of 1,3,4-oxadiazoles often involves reactions of acid hydrazides (or hydrazine) with acid chlorides/carboxylic acids and direct cyclization of diacylhydrazines using a variety of dehydrating agents.

Molecular Structure Analysis

Single crystal X-ray analysis is often used for molecular structure analysis. The carbonyl, nitro, and 1,3,4-oxadiazole functionalities (acting as acceptor), whereas –NH– and hydroxyl group (acting as donor) in the synthesized derivatives have played a very imperative position in ligand-receptor interaction for the creation of numerous hydrogen bonds.

Chemical Reactions Analysis

1,3,4-Oxadiazole derivatives possess antibacterial, anti-inflammatory, anti-tubercular, anti-HIV, antifungal, cathepsin K (Cat K) inhibitory, monoamine oxidase inhibitory, anti-diabetic, tyrosinase inhibitory, antioxidant and anticancer activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by various techniques including UV, IR, 1H NMR, 13C NMR, and mass spectrometry.

Mechanism of Action

1,3,4-Oxadiazole derivatives have different mechanisms of action by targeting various enzymes (thymidylate synthase, HDAC, topoisomerase II, telomerase, thymidine phosphorylase) and many of the proteins that contribute to cancer cell proliferation.

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for detailed information.

Future Directions

The future directions in the field of 1,3,4-oxadiazole research involve the development of novel 1,3,4-oxadiazole-based drugs with high cytotoxicity towards malignant cells. The focus is on structural modifications and the exploration of their anticancer potential, molecular docking, and SAR studies.